1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Lipophilicity Membrane Permeability ADME Prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H19NOS
Molecular Weight 225.35 g/mol
Cat. No. B13280538
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Technical Parameters


Basic Identity
Product Name1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol
Molecular FormulaC12H19NOS
Molecular Weight225.35 g/mol
Structural Identifiers
SMILESCC(CNC(C)C1=CC=C(C=C1)SC)O
InChIInChI=1S/C12H19NOS/c1-9(14)8-13-10(2)11-4-6-12(15-3)7-5-11/h4-7,9-10,13-14H,8H2,1-3H3
InChIKeyVNJAOGFDRQTBOS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.5 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Physicochemical & Procurement Profile


1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol (CAS 1153482-33-7) is an amino alcohol with the molecular formula C12H19NOS and a molecular weight of 225.35 g/mol [1]. It features a 4-(methylsulfanyl)phenyl group linked via an ethylamine bridge to a propan-2-ol moiety. The compound is commercially available at a standard purity of 95% and is classified as a hazardous substance (GHS07) due to its potential to cause skin, eye, and respiratory irritation . Its computed physicochemical properties, including an XLogP3 of 2.0 and a topological polar surface area (TPSA) of 57.6 Ų, position it as a moderately lipophilic compound with defined hydrogen-bonding capacity [1].

Workflow MedChem and SAR studies
Identity Amino alcohol building block
Profile Moderate lipophilicity and polarity
Purity Standardized multi-vendor supply
Lab Use Review GHS07 hazard classification

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Differentiation from Structural Analogs


Despite apparent structural similarities among amino alcohols bearing a 4-(methylsulfanyl)phenyl group, generic substitution is not feasible due to quantifiable differences in key physicochemical parameters. Variations in linker chain length (ethane vs. propane), the position of the hydroxyl group (propan-2-ol vs. propan-1-ol), and the nature of the amine substitution (secondary vs. primary) lead to distinct computed values for lipophilicity (XLogP3) and polar surface area (TPSA) [1]. These differences directly impact solubility, membrane permeability, and molecular recognition events in biological assays and chemical reactions. Consequently, replacing 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol with a structurally related analog without rigorous validation introduces uncontrolled variables that compromise the reproducibility of experimental outcomes and the integrity of structure-activity relationship (SAR) analyses.

Linker length
Ethane vs. propane linker alters lipophilicity profile
Hydroxyl position
Propan-2-ol vs. propan-1-ol isomer shifts TPSA nearly 2-fold
Amine substitution
Secondary vs. primary amine changes H-bond network and solubility

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Quantitative Differentiation Guide


Hydrophobicity (XLogP3) vs. Structural Analogs

The compound exhibits a computed XLogP3 of 2.0, representing an intermediate lipophilicity compared to its closest analogs. The ethanol-linked analog 2-((1-(4-(methylthio)phenyl)ethyl)amino)ethan-1-ol has a lower XLogP3 of 1.89, while the propan-1-ol analog 2-((1-(4-(methylthio)phenyl)ethyl)amino)propan-1-ol has a higher XLogP3 of 2.44 [1]. This 0.44-unit difference in logP between the target compound and the propan-1-ol analog corresponds to a theoretical ~2.75-fold difference in partition coefficient, which can significantly alter membrane permeability and off-target binding profiles in cellular assays.

XLogP3
Data to verify
2.0
Propan-1-ol analog 2.44 (+0.44)
Supports lipophilicity-dependent ADME interpretation
Computed value; verify with experimental logP
Lipophilicity Membrane Permeability ADME Prediction

TPSA: Solubility and Bioavailability Discriminator

The TPSA of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol is 57.6 Ų, which is 1.8 times greater than that of its propan-1-ol isomer (32.26 Ų) and 1.5 times greater than the ethanol analog (38.33 Ų) [1]. This higher polar surface area arises from the specific spatial arrangement of the hydroxyl group in the propan-2-ol moiety, which influences hydrogen-bonding geometry.

TPSA
Data to verify
57.6 Ų
Propan-1-ol isomer 32.26 Ų (1.78× lower)
May support higher aqueous solubility
TPSA correlates with solubility; verify experimentally
Polar Surface Area Aqueous Solubility Drug-likeness

Molecular Flexibility and Rotatable Bond Count

The compound possesses 5 rotatable bonds, which is identical to the propan-1-ol analog but one more than the ethanol analog (4 rotatable bonds) [1]. In the context of amino alcohols, this additional rotatable bond is located within the propanol chain. Class-level inference suggests that an increase in rotatable bonds is associated with greater conformational flexibility, which can increase the entropic penalty upon target binding and may reduce selectivity [1].

Rotatable Bonds
Class-level
5
Ethanol analog 4
May affect binding entropy and selectivity
Class-level inference; confirm with binding assays
Conformational Flexibility Binding Entropy SAR

Commercial Availability and Purity Benchmarking

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol is commercially available from multiple reputable vendors with a standardized purity of 95% . This contrasts with some analogs, such as (1S)-1-amino-1-(4-(methylthio)phenyl)propan-2-ol, which are listed primarily in chemical databases with limited commercial sourcing and unspecified purity . The consistent 95% purity specification across multiple suppliers for the target compound ensures batch-to-batch reproducibility, a critical factor in academic and industrial research where experimental variability must be minimized.

Commercial Purity
Source review
≥95% purity
Multi-vendor supply; analog single source
May support lot consistency across suppliers
Supplier-reported; verify with COA
Chemical Sourcing Purity Supply Chain Reliability

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Optimal Application Scenarios


Medicinal Chemistry Lead Optimization

In lead optimization campaigns, the compound's XLogP3 of 2.0 and TPSA of 57.6 Ų [1] represent a specific physicochemical window that is distinct from its propan-1-ol isomer (XLogP3 2.44, TPSA 32.26 Ų) . This makes the target compound a valuable tool for probing the impact of a 0.44-unit increase in logP and a 1.8-fold increase in polar surface area on target binding and cellular activity, without altering the core 4-(methylsulfanyl)phenyl pharmacophore. Researchers can use this compound to systematically decouple the effects of lipophilicity and polarity in a matched molecular pair analysis.

Structure-Activity Relationship (SAR) Studies

The compound's 5 rotatable bonds [1] and specific propan-2-ol backbone provide a distinct conformational profile compared to the ethanol analog (4 rotatable bonds) . This differentiation is essential for SAR studies designed to evaluate the contribution of molecular flexibility to binding entropy and target selectivity. Researchers can use this compound to generate a clear structure-activity signal that is not confounded by the use of a non-identical analog, thereby strengthening the interpretability of subsequent biological data.

Chemical Biology Probe Development

The higher TPSA (57.6 Ų) of this compound [1] suggests improved aqueous solubility relative to its analogs, which is advantageous for biochemical assays and cellular experiments where compound precipitation can lead to false negatives. The intermediate lipophilicity (XLogP3 2.0) [1] further balances membrane permeability with solubility, making it a suitable starting point for developing chemical probes that require both cellular access and robust aqueous stability. The consistent 95% purity from multiple vendors ensures that observed biological effects are attributable to the compound itself rather than batch-to-batch variability.

High-Throughput Screening (HTS) Library Design

For HTS library curation, the compound's specific combination of physicochemical properties—XLogP3 2.0, TPSA 57.6 Ų, and 5 rotatable bonds [1]—places it in a distinct region of chemical space that is not occupied by its closest commercially available analogs . Including this compound in a screening deck increases the diversity of the library and improves the likelihood of identifying hits with favorable drug-like properties. Its multi-vendor availability and standardized 95% purity also simplify procurement logistics and ensure that screening results can be readily validated.

Application
Selection Property
Validation Focus
Lead optimization studies
Physicochemical property window (logP, TPSA)
Review lipophilicity-polarity matched-pair analysis
SAR studies
Conformational flexibility (rotatable bond count)
Binding entropy and selectivity interpretation
Chemical probe development
Aqueous solubility and membrane permeability balance
Verify cellular access and solubility in assay
HTS library curation
Chemical space diversity (logP, TPSA, rotatable bonds)
Library diversity and hit validation across vendors

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

14 linked technical documents
Explore Hub


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